Cas no 5418-12-2 (9H-Purin-6-amine,9-methyl-N-(1-methylethyl)-)

9H-Purin-6-amine,9-methyl-N-(1-methylethyl)- structure
5418-12-2 structure
Product Name:9H-Purin-6-amine,9-methyl-N-(1-methylethyl)-
CAS No:5418-12-2
MF:C9H13N5
MW:191.233020544052
CID:380845
PubChem ID:221108
Update Time:2025-04-19

9H-Purin-6-amine,9-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-methyl-N-(1-methylethyl)-
    • 9-methyl-n-(propan-2-yl)-9h-purin-6-amine; isopropyl-(9-methyl-9H-purin-6-yl)-amine; AC1Q4XZK; NSC4954; AR-1H5898; AC1L59SF;
    • 9-methyl-n-(propan-2-yl)-9h-purin-6-amine
    • DTXSID50277927
    • NSC-4954
    • SCHEMBL18165667
    • NSC4954
    • 5418-12-2
    • Inchi: 1S/C9H13N5/c1-6(2)13-8-7-9(11-4-10-8)14(3)5-12-7/h4-6H,1-3H3,(H,10,11,13)
    • InChI Key: IDGWDEZZNNDVFN-UHFFFAOYSA-N
    • SMILES: N(C1=C2C(=NC=N1)N(C)C=N2)C(C)C

Computed Properties

  • Exact Mass: 191.11729
  • Monoisotopic Mass: 191.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • PSA: 55.63
  • LogP: 1.25660
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